4-bromo-7-chloro-1H-indole-2-carboxylic acid

• IUPAC Name: 4-bromo-7-chloro-1H-indole-2-carboxylic acid
• InChI: InChI=1S/C9H5BrClNO2/c10-5-1-2-6(11)8-4(5)3-7(12-8)9(13)14/h1-3,12H,(H,13,14)
• InChI Key: PCWJJIDVAUSXQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C=C(NC2=C1Cl)C(=O)O)Br
• Molecular Formula: C9H5BrClNO2
• Molecular Weight: 274.50 g/mol
• CAS No.: 383133-30-0

Description

4-bromo-7-chloro-1H-indole-2-carboxylic acid is a derivative of indole. Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and have various biologically vital properties.

Physical And Chemical Properties Analysis

This compound is a powder with a molecular weight of 274.5.

Scientific Research Applications

Synthesis and Chemical Properties

4-bromo-7-chloro-1H-indole-2-carboxylic acid is explored in the context of synthesizing various indole derivatives. For instance, Schlosser, Ginanneschi, and Leroux (2006) detailed the synthesis of fluoroindolecarboxylic acids, highlighting the significance of substituents like bromo and chloro groups in such processes (Schlosser, Ginanneschi, & Leroux, 2006). Similarly, Huleatt et al. (2008) discussed the synthesis of bromo and dibrominated dihydroxyindole derivatives, emphasizing the role of bromo substituents in the development of valuable substrates for transition metal-mediated cross-coupling chemistry (Huleatt, Choo, Chua, & Chai, 2008).

Biological Activity and Pharmacological Potential

Narayana et al. (2009) explored the antimicrobial, antiinflammatory, and antiproliferative activities of heterocycles derived from nitro/fluoro/chloro/bromoindole-2-carbohydrazides, indicating the therapeutic potential of indole derivatives with halogen substituents (Narayana, Ashalatha, Raj, & Sarojini, 2009). This suggests the relevance of this compound in pharmacological research.

Chemical Reactivity and Applications

The reactivity of compounds like this compound in various chemical processes is also significant. Irikawa et al. (1989) demonstrated the conversion of similar indole derivatives with N-bromosuccinimide, hinting at the diverse chemical transformations possible with such compounds (Irikawa, Mutoh, Uehara, & Okumura, 1989).

Crystallography and Material Science

Pramanik, Pavan, and Guru Row (2017) investigated the crystal structures of isomeric compounds, including bromo and chloro benzoic acids, to understand the role of halogen bonds in determining packing preferences, which can be relevant for materials science and solid-state chemistry (Pramanik, Pavan, & Guru Row, 2017).

Safety and Hazards

The safety information for 4-bromo-7-chloro-1H-indole-2-carboxylic acid includes several hazard statements: H302, H315, H319, H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

The primary targets of 4-bromo-7-chloro-1H-indole-2-carboxylic acid Indole derivatives, a group to which this compound belongs, are known to play a significant role in cell biology . They are used as biologically active compounds for the treatment of various disorders, including cancer cells and microbes .

Mode of Action

The specific mode of action of This compound Indole derivatives are known to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Biochemical Pathways

The biochemical pathways affected by This compound Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

The molecular and cellular effects of the action of This compound It’s worth noting that indole derivatives have been reported to show inhibitory activity against various viruses .